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Compound of Interest

Compound Name: Indo-1 (sodium salt)
Cat. No.: B1164553
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Introduction & Mechanism of Action

Indo-1 is a high-affinity, ratiometric calcium indicator developed for the precise quantification of
intracellular free calcium ([Ca2*]i).[1][2] Unlike single-wavelength dyes (e.g., Fluo-4), Indo-1
permits ratiometric measurements, making data independent of dye concentration, cell
thickness, or photobleaching.[1][2][3]

This protocol specifically addresses the Indo-1 Sodium Salt (or Pentapotassium salt) form.[1][2]
Unlike the acetoxymethyl (AM) ester form, the salt form is cell-impermeant.[1][2] It is strictly
used for:

¢ Microinjection into cells.[1]
o Patch-clamp pipette solutions.[1][2]
» Calibration standards (determining

in cell-free systems).

Mechanistic Insight
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Upon binding to Ca?*, Indo-1 undergoes a shift in its emission spectrum.[1][2][3][4][5] When
excited at UV wavelengths (~338—-350 nm), the emission peak shifts from ~485 nm (Ca2*-free)
to ~405 nm (Caz*-bound).[1][2] This "blue shift" allows for the calculation of calcium

concentration based on the ratio of fluorescence intensities (

)-[11[2][6]
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Figure 1:Mechanism of Action.[1][2] Binding of Calcium induces a spectral shift in emission,
enabling ratiometric quantification.[1][3][4][5]

Physicochemical Properties & Critical Parameters[1]

[2][7]
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Parameter Specification Notes
) ~840 Da (varies by salt Check specific lot for exact
Molecular Weight o
stoichiometry) MW.[1][2]
Do NOT use DMSO for the salt
form unless strictly necessary;
Solubility Water, >10 mM water is preferred to avoid

solvent toxicity in patch-clamp.

[1]

Excitation Max

338-350 nm

Requires UV laser (e.qg.,
Argon-ion 351 nm) or UV LED.

[1](2]

Emission Max

405 nm (Bound) / 485 nm
(Free)

Requires 405/30 and 485/30
bandpass filters.[1][2]

(Dissociation)

~230-250 nM

Temperature and pH
dependent (lower affinity at
37°C than 22°C).[1][2]

Appearance

Yellow/Orange Solid

Highly hygroscopic.[1]

Preparation Protocol
Materials Required[2][3][5]1[7]1[8][9][10][11]

e Indo-1 Sodium Salt (solid).[1][2]

e Solvent: Nuclease-free, deionized water (Milli-Q, 18.2 MQ[1][2]-cm) or low-ionic strength
buffer (e.g., 10 mM HEPES, pH 7.2).[1][2]

o Warning: Avoid buffers with high Calcium or Magnesium during initial dissolution.[1]

» Vessels: Amber microcentrifuge tubes (light protection is critical).

» Equipment: Vortex mixer, microcentrifuge.

Step-by-Step Methodology
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Step 1: Handling & Weighing

Indo-1 salt is hygroscopic.[1][2] If possible, purchase pre-weighed vials (e.g., 1 mg) to avoid
weighing errors and moisture introduction.[1][2]

 If weighing is required: Allow the vial to equilibrate to room temperature before opening to
prevent condensation. Weigh rapidly in a low-humidity environment.[1][2]

Step 2: Dissolution (Creating the Stock)

Target Stock Concentration: 1 mM to 10 mM.

» Calculation: For 1 mg of Indo-1 Pentapotassium salt (MW ~840 g/mol ):

[1][2]

o To make a 1 mM stock from 1 mg: Add ~1.19 mL of water.

o To make a 5 mM stock from 1 mg: Add ~238 pL of water.

Add the calculated volume of deionized water directly to the vial.

Vortex vigorously for 1-2 minutes.

Centrifuge briefly (10,000 x g, 10 sec) to collect liquid.

Visual Check: Ensure no particulates remain.[1] The solution should be clear yellow/orange.

Step 3: Aliquoting & Storage

Do not store the bulk stock at 4°C. Hydrolysis and degradation occur over time.

Divide the stock solution into small aliquots (e.g., 10-50 uL) in amber tubes.

Seal with parafilm to prevent evaporation.

Store at -20°C (stable for 6 months) or -80°C (stable for >1 year).

Protect from light at all times.[1]
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Figure 2:Preparation Workflow.[1][2] Critical path from solid handling to long-term storage.[1][2]

Quality Control: The "Min/Max" Validation
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Before using a stock solution for critical experiments (especially patch-clamp), validate its

dynamic range.[1][2]

Prepare Buffer A (Zero Ca?*): 10 mM HEPES, 140 mM KCI, 10 mM EGTA, pH 7.2.[1][2]
Prepare Buffer B (Saturated Ca?*): 10 mM HEPES, 140 mM KCI, 10 mM CaClz, pH 7.2.
Dilute Indo-1: Add stock to each buffer to a final concentration of ~1-5 uM.

Scan: Perform an emission scan (380-550 nm) with excitation at 350 nm.

o Pass Criteria: Buffer A should peak at ~485 nm.[1] Buffer B should peak at ~405 nm.[1]

o Fail Criteria: If both peak at 485 nm, the dye is degraded or the Ca?* buffer is defective.

Troubleshooting & Optimization

Issue

Probable Cause

Corrective Action

Low Fluorescence Signal

Photobleaching

Minimize light exposure; use
amber tubes.[1][2] Ensure

excitation is <360 nm.

No Spectral Shift

Dye Degradation / Hydrolysis

Discard stock.[1] Prepare fresh
from solid. Ensure -20°C

storage.

Precipitation

Concentration too high

Do not exceed 10 mM in water.

Sonicate briefly if needed.[1]

High Background (Green)

Autofluorescence

Check media/buffer alone.[1]
[2] Phenol red in media
interferes with Indo-1.[1][2]

References

e Grynkiewicz, G., Poenie, M., & Tsien, R. Y. (1985). A new generation of Ca2+ indicators with

greatly improved fluorescence properties.[1] Journal of Biological Chemistry, 260(6), 3440—

3450.[1][2] Link
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¢ Thermo Fisher Scientific. Indo-1 Calcium Indicator Product Information. Molecular Probes
User Guide. Link

¢ AAT Bioquest. Indo-1 Pentapotassium Salt Product Protocol. Link

e Paredes, R. M., et al. (2008). Chemical calcium indicators.[1][2] Methods, 46(3), 143—-151.[1]
[2] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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